1-(3-fluorophenyl)-3-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)urea

• IUPAC Name: 1-(3-fluorophenyl)-3-[3-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]urea
• InChI: InChI=1S/C20H15FN4O2S/c1-12-8-18(26)25-17(11-28-20(25)22-12)13-4-2-6-15(9-13)23-19(27)24-16-7-3-5-14(21)10-16/h2-11H,1H3,(H2,23,24,27)
• InChI Key: WZLFBHNLKNWXIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=CSC2=N1)C3=CC(=CC=C3)NC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C20H15FN4O2S
• Molecular Weight: 394.4 g/mol

Description

1-(3-fluorophenyl)-3-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)urea is a useful research compound. Its molecular formula is C20H15FN4O2S and its molecular weight is 394.42. The purity is usually 95%.
BenchChem offers high-quality 1-(3-fluorophenyl)-3-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-fluorophenyl)-3-(3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis of compounds similar to the one often involves Biginelli condensation reactions, which are utilized for the preparation of various heterocyclic compounds. For instance, Saloutin et al. (2000) detailed the diastereoselective formation of 4-fluoroalkyl-4-hydroxy-2-oxo(thioxo)-6-phenyl-hexahydropyrimidine-5-carboxylates through condensation of fluorinated 3-oxo esters or 1,3-diketones with benzaldehyde and (thio)urea (Saloutin et al., 2000). This approach highlights the chemical reactivity and potential for creating diverse heterocyclic structures that are fundamental in drug development and other applications.

Pharmacological Applications

• Anti-Inflammatory and Antinociceptive Activity : Alam et al. (2010) synthesized a series of thiazolo [3,2-a] pyrimidine derivatives, demonstrating significant anti-inflammatory and antinociceptive activities, highlighting the therapeutic potential of compounds with similar structures in managing pain and inflammation (Alam et al., 2010).

• Anti-Cancer Potential : The synthesis and biological evaluation of novel compounds for their activity against chronic myeloid leukemia (CML) have been reported. Weiwei Li et al. (2019) described the development of 1-phenyl-3-(5-(pyrimidin-4-ylthio)-1,3,4-thiadiazol-2-yl)urea derivatives, showing potent activity against human CML cell lines (Weiwei Li et al., 2019).

• Antibacterial and Antifungal Applications : Research by Azab et al. (2013) explored the synthesis of new heterocyclic compounds containing a sulfonamido moiety, demonstrating high antibacterial activities (Azab et al., 2013). Similarly, Mishra et al. (2000) investigated the antifungal activity of novel heterocyclic compounds, offering potential applications in agricultural and pharmaceutical industries (Mishra et al., 2000).

• Fluorescence and Imaging : The development of fluorescent dyes based on heterocyclic compounds, such as those described by Denis Frath et al. (2012), indicates potential applications in biological imaging and diagnostics (Denis Frath et al., 2012).